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Compound of Interest

Compound Name: 7-Aminoclonazepam

Cat. No.: B1198261

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 7-aminoclonazepam, the primary metabolite of
the benzodiazepine clonazepam. It is intended to serve as a core technical resource, detailing
the compound's characteristics, commercially available reference standards, metabolic
pathways, and validated analytical methodologies. The information compiled herein is essential
for researchers engaged in clinical toxicology, forensic analysis, pharmacokinetic studies, and
drug compliance monitoring.

Introduction to 7-Aminoclonazepam

7-Aminoclonazepam is the major and pharmacologically active metabolite of clonazepam
(marketed as Klonopin or Rivotril).[1] Clonazepam is extensively metabolized in the liver via
nitroreduction, primarily by the Cytochrome P450 3A4 (CYP3A4) enzyme, to form 7-
aminoclonazepam.[1][2] Due to the parent drug's extensive metabolism, with less than 0.5%
excreted unchanged, 7-aminoclonazepam serves as a critical biomarker for confirming
clonazepam intake in urine drug testing and other toxicological screenings.

Beyond its role as a biomarker, 7-aminoclonazepam exhibits pharmacological activity as a
weak partial agonist at the benzodiazepine receptor (BZR), suggesting it may modify the
clinical effects of clonazepam. Accurate quantification using certified reference standards is
therefore paramount for reliable research and clinical diagnostics.
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Physicochemical Properties and Certified Reference
Standards

High-purity, certified reference standards are the foundation of any quantitative analytical
method. They are used for instrument calibration, quality control, and the preparation of spiking
solutions. Both neat material and solutions in various concentrations are commercially
available.

Table 1: Physicochemical Properties of 7-Aminoclonazepam

Property Value Source
Chemical Formula C15H12CINsO
Molecular Weight 285.73 g/mol

| CAS Number | 4959-17-5 | |

Several suppliers, such as Cerilliant, provide certified reference materials (CRMs) for 7-
aminoclonazepam, including deuterated analogs for use as internal standards in mass
spectrometry-based assays.

Table 2: Examples of Commercially Available 7-Aminoclonazepam CRMs

] Recommended
Product ID Concentration Solvent
Storage

A-915 100 pg/mL Acetonitrile Freeze
A-916 1.0 mg/mL Acetonitrile Refrigerate

100 pg/mL (7-
A-917 Aminoclonazepam- Acetonitrile N/A

D4)

1.0 mg/mL (7-
A-924 Aminoclonazepam- Acetonitrile N/A

D4)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1198261?utm_src=pdf-body
https://www.benchchem.com/product/b1198261?utm_src=pdf-body
https://www.benchchem.com/product/b1198261?utm_src=pdf-body
https://www.benchchem.com/product/b1198261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data sourced from Cerilliant product listings.

Metabolism, Pharmacokinetics, and Detection

Clonazepam undergoes a two-step metabolic process. The initial and primary step is the
reduction of its 7-nitro group to an amino group, forming 7-aminoclonazepam. This is followed
by acetylation, catalyzed by N-acetyltransferase 2 (NAT2), to form 7-acetamidoclonazepam.
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Metabolic Pathway

CYP3A4 NAT2
Clonazepam (Nitroreduction) »| 7-Aminoclonazepam N-acetylation 7-Acetamidocl0nazepam)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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